Cas no 681845-28-3 (2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione
• CAS No: 681845-28-3
• MF: C₁₈H₁₅NO₇
• MW: 357.314205408096
• CID: 6096869
• PubChem ID: 1260424
• Update Time: 2025-07-02

2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione
• Benzoic acid, 3,4,5-trimethoxy-, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• SR-01000112156-1
• EN300-6518919
• NMLZVVZFHPPTGH-UHFFFAOYSA-N
• (1,3-dioxoisoindol-2-yl) 3,4,5-trimethoxybenzoate
• 3,4,5-Trimethoxybenzoic acid 1,3-dioxo-1,3-dihydroisoindol-2-yl ester
• 681845-28-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,4,5-trimethoxybenzoate
• 1,3-Dioxoisoindolin-2-yl 3,4,5-trimethoxybenzoate
• SR-01000112156
• CS-0302566
• AKOS001676936

• Inchi： 1S/C18H15NO7/c1-23-13-8-10(9-14(24-2)15(13)25-3)18(22)26-19-16(20)11-6-4-5-7-12(11)17(19)21/h4-9H,1-3H3
• InChI Key： NMLZVVZFHPPTGH-UHFFFAOYSA-N
• SMILES： C(ON1C(=O)C2=C(C1=O)C=CC=C2)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 357.08485182g/mol
• Monoisotopic Mass: 357.08485182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 538.6±60.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione

Comprehensive Overview of 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione (CAS No. 681845-28-3)

The compound 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione (CAS No. 681845-28-3) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trimethoxyphenyl group linked to an isoindole-1,3(2H)-dione core, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of CAS No. 681845-28-3 in drug discovery?" and "How does the trimethoxyphenyl moiety enhance bioactivity?".

In recent years, the demand for structurally diverse compounds like 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly intrigued by its potential as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases. The presence of the trimethoxyphenyl group, known for its electron-rich aromatic system, may contribute to enhanced binding affinity in biological systems, a hypothesis supported by computational modeling studies.

From a synthetic chemistry perspective, the preparation of CAS No. 681845-28-3 involves multi-step organic reactions, including esterification and condensation protocols. Its isoindole-1,3(2H)-dione scaffold is reminiscent of phthalimide derivatives, a class of compounds widely investigated for their anti-inflammatory and antioxidant properties. This connection has led to exploratory studies comparing its efficacy with related structures, addressing questions like "Can CAS 681845-28-3 serve as a phthalimide alternative?"—a trending topic in medicinal chemistry forums.

The compound's physicochemical properties, such as solubility in polar aprotic solvents and thermal stability up to 200°C, make it suitable for formulation studies. Analytical techniques like HPLC and LC-MS are commonly employed for purity assessment, aligning with industry standards for high-throughput screening libraries. Notably, its logP value suggests moderate lipophilicity, a desirable trait for compounds targeting intracellular pathways—a key focus area in cancer research and neurodegenerative disease studies.

Emerging applications of 2-{[(3,4,5-trimethoxyphenyl)carbonyl]oxy}-1H-isoindole-1,3(2H)-dione extend to material science, where its aromatic systems are investigated for organic semiconductor precursors. This interdisciplinary relevance answers frequent search queries like "Are isoindole derivatives useful in optoelectronics?" while highlighting the compound's versatility beyond life sciences. Regulatory-compliant suppliers often provide it as a research-grade chemical with detailed spectroscopic data (IR, NMR), catering to rigorous academic and industrial requirements.

In conclusion, CAS No. 681845-28-3 represents a compelling case study in structure-activity relationship (SAR) optimization. Its dual utility in biomedical research and advanced materials positions it as a valuable asset for innovation-driven sectors. Future studies may explore its structure-based drug design potential or green chemistry synthesis routes—topics gaining traction in scientific communities aiming for sustainable solutions.